Cas no 131625-67-7 (1-Pyrenamine, N,N-bis(4-methylphenyl)-)

1-Pyrenamine, N,N-bis(4-methylphenyl)- structure
131625-67-7 structure
Product Name:1-Pyrenamine, N,N-bis(4-methylphenyl)-
CAS No:131625-67-7
MF:C30H23N
MW:397.510327577591
CID:1228563
PubChem ID:15279340
Update Time:2025-04-20

1-Pyrenamine, N,N-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenamine, N,N-bis(4-methylphenyl)-
    • N,N-bis(4-methylphenyl)pyren-1-amine
    • SCHEMBL460778
    • DTXSID60570936
    • N,N-di-p-tolylpyren-1-amine
    • 131625-67-7
    • Inchi: 1S/C30H23N/c1-20-6-14-25(15-7-20)31(26-16-8-21(2)9-17-26)28-19-13-24-11-10-22-4-3-5-23-12-18-27(28)30(24)29(22)23/h3-19H,1-2H3
    • InChI Key: JDNBBPWIBVHESD-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

  • Exact Mass: 397.18319
  • Monoisotopic Mass: 397.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 3
  • Complexity: 576
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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